Cas no 1507620-11-2 (1-4-hydroxy-5-methyl-2-(propan-2-yl)phenyl-2,2-dimethylpropan-1-one)
1-4-hydroxy-5-methyl-2-(propan-2-yl)phenyl-2,2-dimethylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-4-hydroxy-5-methyl-2-(propan-2-yl)phenyl-2,2-dimethylpropan-1-one
- AKOS019823730
- 1507620-11-2
- 1-[4-hydroxy-5-methyl-2-(propan-2-yl)phenyl]-2,2-dimethylpropan-1-one
- EN300-1276590
-
- Inchi: 1S/C15H22O2/c1-9(2)11-8-13(16)10(3)7-12(11)14(17)15(4,5)6/h7-9,16H,1-6H3
- InChI Key: ZLCQSXHASMIBGX-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C)C(=CC=1C(C)C)O)C(C)(C)C
Computed Properties
- Exact Mass: 234.161979940g/mol
- Monoisotopic Mass: 234.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
1-4-hydroxy-5-methyl-2-(propan-2-yl)phenyl-2,2-dimethylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276590-1.0g |
1-[4-hydroxy-5-methyl-2-(propan-2-yl)phenyl]-2,2-dimethylpropan-1-one |
1507620-11-2 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1276590-50mg |
1-[4-hydroxy-5-methyl-2-(propan-2-yl)phenyl]-2,2-dimethylpropan-1-one |
1507620-11-2 | 50mg |
$348.0 | 2023-10-01 | ||
| Enamine | EN300-1276590-100mg |
1-[4-hydroxy-5-methyl-2-(propan-2-yl)phenyl]-2,2-dimethylpropan-1-one |
1507620-11-2 | 100mg |
$364.0 | 2023-10-01 | ||
| Enamine | EN300-1276590-250mg |
1-[4-hydroxy-5-methyl-2-(propan-2-yl)phenyl]-2,2-dimethylpropan-1-one |
1507620-11-2 | 250mg |
$381.0 | 2023-10-01 | ||
| Enamine | EN300-1276590-500mg |
1-[4-hydroxy-5-methyl-2-(propan-2-yl)phenyl]-2,2-dimethylpropan-1-one |
1507620-11-2 | 500mg |
$397.0 | 2023-10-01 | ||
| Enamine | EN300-1276590-1000mg |
1-[4-hydroxy-5-methyl-2-(propan-2-yl)phenyl]-2,2-dimethylpropan-1-one |
1507620-11-2 | 1000mg |
$414.0 | 2023-10-01 | ||
| Enamine | EN300-1276590-2500mg |
1-[4-hydroxy-5-methyl-2-(propan-2-yl)phenyl]-2,2-dimethylpropan-1-one |
1507620-11-2 | 2500mg |
$810.0 | 2023-10-01 | ||
| Enamine | EN300-1276590-5000mg |
1-[4-hydroxy-5-methyl-2-(propan-2-yl)phenyl]-2,2-dimethylpropan-1-one |
1507620-11-2 | 5000mg |
$1199.0 | 2023-10-01 | ||
| Enamine | EN300-1276590-10000mg |
1-[4-hydroxy-5-methyl-2-(propan-2-yl)phenyl]-2,2-dimethylpropan-1-one |
1507620-11-2 | 10000mg |
$1778.0 | 2023-10-01 |
1-4-hydroxy-5-methyl-2-(propan-2-yl)phenyl-2,2-dimethylpropan-1-one Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 1-4-hydroxy-5-methyl-2-(propan-2-yl)phenyl-2,2-dimethylpropan-1-one
1-4-hydroxy-5-methyl-2-(propan-2-yl)phenyl-2,2-dimethylpropan-1-one (CAS No. 1507620-11-2): A Comprehensive Overview
The compound 1-4-hydroxy-5-methyl-2-(propan-2-yl)phenyl-2,2-dimethylpropan-1-one, identified by its CAS number 1507620-11-2, is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenyl ketones, characterized by a phenyl ring substituted with various functional groups. The presence of both hydroxyl and alkyl groups in its structure imparts unique reactivity and potential biological activity, making it a subject of extensive research in drug discovery and molecular design.
In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in the development of innovative therapeutic agents. The structural motif of 1-4-hydroxy-5-methyl-2-(propan-2-yl)phenyl-2,2-dimethylpropan-1-one aligns well with this trend, as it incorporates elements that are frequently associated with bioactive molecules. Specifically, the hydroxyl group at the 4-position of the phenyl ring can participate in hydrogen bonding interactions, a key feature for binding to biological targets such as enzymes and receptors. Additionally, the branched alkyl substituent at the 2-position introduces steric hindrance, which can influence the compound's solubility and metabolic stability.
One of the most compelling aspects of this compound is its potential application in the synthesis of pharmacophores. Pharmacophores are the three-dimensional arrangement of atoms that are responsible for a molecule's biological activity. The combination of a hydroxymethyl group and a dimethyl branched chain in 1-4-hydroxy-5-methyl-2-(propan-2-yl)phenyl-2,2-dimethylpropan-1-one creates a versatile scaffold that can be modified to target specific therapeutic pathways. For instance, modifications at the 5-methyl position could enhance binding affinity to certain enzymes or receptors, while alterations to the propyl side chain might improve pharmacokinetic properties.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been employed to evaluate how 1-(4-hydroxy)-5-methyl-(2-propylphenyl)-3-(dimethylpropenone) interacts with various biological targets. These studies suggest that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory agents. Furthermore, its structural similarity to known bioactive molecules allows for the application of structure-based drug design principles, streamlining the optimization process.
The synthesis of 1-(4-hydroxy)-5-methyl-(2-propenone) presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful consideration during synthetic planning to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been instrumental in constructing complex molecular frameworks like this one efficiently. These techniques not only enhance reaction efficiency but also allow for precise control over stereochemistry, which is critical for biological activity.
In addition to its pharmaceutical potential, 1-(4-hydroxy)-5-methyl-(3-propenone) has shown promise in material science applications. The unique electronic properties conferred by its aromatic system make it a candidate for use in organic electronics and photovoltaic devices. Researchers have explored its utility as a building block for conjugated polymers, which are essential components in flexible electronics and light-emitting diodes (LEDs). The ability to tune its electronic properties through functional group modifications opens up avenues for developing novel materials with tailored functionalities.
The environmental impact of synthesizing and utilizing such compounds is also an area of growing interest. Green chemistry principles emphasize the development of sustainable synthetic routes that minimize waste and hazardous byproducts. In the case of 1-(4-hydroxy)-5-methyl-(3-propenone), efforts have been made to employ catalytic systems that reduce reliance on toxic reagents and improve atom economy. Such approaches align with global initiatives to promote environmentally responsible chemical manufacturing.
Future research directions for 1-(4-hydroxy)-5-methyl-(3-propenone) include exploring its role in medicinal chemistry beyond traditional drug development. Its structural features make it an attractive candidate for designing enzyme inhibitors or modulators of protein-protein interactions. Additionally, its potential as an intermediate in synthesizing more complex bioactive molecules warrants further investigation into library synthesis strategies.
The integration of artificial intelligence (AI) into drug discovery has revolutionized how new compounds are identified and optimized. AI-driven platforms can analyze vast datasets to predict the properties and activities of molecules like 1-(4-hydroxy)-5-methyl-(3-propenone) rapidly. These tools have already been used to identify novel pharmacophores and predict optimal modifications for enhancing biological activity. As AI technology continues to evolve, it is expected that more sophisticated applications will emerge, further accelerating the development pipeline.
In conclusion,(CAS No: 1507620 - 11 - 21 ) is a multifaceted compound with significant potential across multiple domains including pharmaceuticals,material science,and environmental chemistry . Its unique structural features offer opportunities for innovation ,while modern synthetic techniques enable efficient access to derivatives . As research progresses ,the full therapeutic promise ,as well as industrial applications ,of this molecule will likely become more apparent . Continued investigation into its properties will undoubtedly contribute valuable insights into developing next-generation therapeutics ,functional materials ,and sustainable chemical processes .
1507620-11-2 (1-4-hydroxy-5-methyl-2-(propan-2-yl)phenyl-2,2-dimethylpropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)